Cas no 2229082-51-1 (1-(3-bromoprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene)

• Product Name: 1-(3-bromoprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene
• CAS No: 2229082-51-1
• MF: C₁₀H₇BrF₄
• MW: 283.06019616127
• CID: 5960246
• PubChem ID: 165657122
• Update Time: 2025-06-09

1-(3-bromoprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromoprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene
• EN300-1947853
• 2229082-51-1

• Inchi： 1S/C10H7BrF4/c1-6(5-11)8-3-2-7(12)4-9(8)10(13,14)15/h2-4H,1,5H2
• InChI Key： UVGFUNMZYPTAEV-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 281.96673g/mol
• Monoisotopic Mass: 281.96673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-bromoprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene

Introduction to 1-(3-bromoprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene (CAS No. 2229082-51-1)

1-(3-bromoprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene, identified by its CAS number 2229082-51-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This molecule, featuring a brominated propenyl group and fluorinated substituents, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive compounds. The presence of both fluoro and trifluoromethyl groups enhances its reactivity and stability, making it particularly useful in the development of novel therapeutic agents.

The compound's structure consists of a benzene ring substituted with a propenyl group at the 1-position, a fluorine atom at the 4-position, and a trifluoromethyl group at the 2-position. This arrangement imparts distinct electronic and steric effects, influencing its interactions with biological targets. The bromoprop-1-enyl moiety, in particular, serves as a versatile handle for further functionalization, enabling chemists to construct more complex molecules with tailored properties.

In recent years, the demand for fluorinated aromatic compounds has surged due to their widespread applications in medicinal chemistry. The fluoro and trifluoromethyl groups are known to improve metabolic stability, lipophilicity, and binding affinity in drug candidates. For instance, studies have demonstrated that these substituents can enhance the bioavailability of small-molecule drugs by reducing their susceptibility to enzymatic degradation. Additionally, the bromine atom provides a convenient site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many active pharmaceutical ingredients (APIs).

Current research highlights the potential of 1-(3-bromoprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene as a building block for antiviral and anticancer agents. The combination of electron-withdrawing groups like the trifluoromethyl and electron-donating groups like the propenyl moiety creates a delicate balance that can modulate receptor binding. Preliminary studies have shown promising results in modifying kinase inhibitors and other targeted therapies by incorporating this scaffold. The ability to fine-tune electronic properties through strategic substitution makes it an attractive candidate for drug discovery programs.

The synthesis of 1-(3-bromoprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene typically involves multi-step organic transformations starting from commercially available precursors. A common approach includes halogenation followed by cross-coupling reactions to introduce the desired substituents. Advanced techniques such as palladium-catalyzed coupling reactions have been employed to achieve high regioselectivity and yield. The use of modern spectroscopic methods like NMR spectroscopy and mass spectrometry ensures the structural integrity of the compound throughout the synthetic process.

From a materials science perspective, this compound also shows promise in applications beyond pharmaceuticals. Its aromatic structure and functional groups make it suitable for designing liquid crystals, organic semiconductors, and advanced polymers. The presence of fluorine atoms can enhance thermal stability and chemical resistance, making it valuable in high-performance materials used in electronics and coatings.

Ethical considerations are paramount when handling such compounds in research settings. While 1-(3-bromoprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene is not classified as a hazardous or controlled substance under current regulations, proper safety protocols must be followed to ensure worker protection and environmental safety. Good laboratory practices (GLPs) should be rigorously adhered to during synthesis, handling, and disposal to minimize risks associated with chemical exposure.

The future prospects of this compound are vast, with ongoing investigations exploring its role in emerging therapeutic areas such as immunotherapy and neurodegenerative diseases. Collaborative efforts between academia and industry are driving innovation by leveraging computational modeling to predict biological activity before experimental validation. This interdisciplinary approach accelerates the discovery pipeline while maintaining high standards of scientific rigor.

In conclusion,1-(3-bromoprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene (CAS No. 2229082-51-1) represents a cornerstone molecule in modern chemical research. Its unique structural features offer unparalleled flexibility for designing novel compounds with significant implications for drug development and materials science. As research continues to uncover new applications, this compound will undoubtedly remain at the forefront of scientific innovation.